Cas no 1177291-33-6 ((+)-pinoresinol 4-O-[6''-O-galloyl]-beta-D-glucopyranoside)

• Product Name: (+)-pinoresinol 4-O-[6''-O-galloyl]-beta-D-glucopyranoside
• CAS No: 1177291-33-6
• MF: C₃₃H₃₆O₁₅
• MW: 672.629951477051
• CID: 1998268
• Update Time: 2025-04-21

(+)-pinoresinol 4-O-[6''-O-galloyl]-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (+)-pinoresinol 4-O-[6''-O-galloyl]-beta-D-glucopyranoside

• Inchi： 1S/C33H36O15/c1-42-23-9-14(3-5-19(23)34)30-17-11-45-31(18(17)12-44-30)15-4-6-22(24(10-15)43-2)47-33-29(40)28(39)27(38)25(48-33)13-46-32(41)16-7-20(35)26(37)21(36)8-16/h3-10,17-18,25,27-31,33-40H,11-13H2,1-2H3
• InChI Key： CNAUBOMXRQZNJK-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2C3COC(C3CO2)C2C=C(OC)C(OC3C(O)C(O)C(O)C(COC(C4C=C(O)C(O)=C(O)C=4)=O)O3)=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 48
• XLogP3: 1.097

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides